Cas no 1225524-95-7 (1-(2,5-Dimethylphenyl)piperidin-2-one)

• Product Name: 1-(2,5-Dimethylphenyl)piperidin-2-one
• CAS No: 1225524-95-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD04037100
• CID: 5167507
• PubChem ID: 82076792
• Update Time: 2025-08-05

1-(2,5-Dimethylphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DIMETHYLPHENYL)PIPERIDIN-2-ONE
• 2-Piperidinone, 1-(2,5-dimethylphenyl)-
• 1-(2,5-Dimethylphenyl)piperidin-2-one

• MDL： MFCD04037100
• Inchi： 1S/C13H17NO/c1-10-6-7-11(2)12(9-10)14-8-4-3-5-13(14)15/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： XFJCCNSDXSXLGP-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2,5-Dimethylphenyl)piperidin-2-one

Introduction to 1-(2,5-Dimethylphenyl)piperidin-2-one (CAS No. 1225524-95-7)

1-(2,5-Dimethylphenyl)piperidin-2-one, also known by its CAS number 1225524-95-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidinones and is characterized by its unique structural features, which include a piperidine ring and a substituted phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 1-(2,5-Dimethylphenyl)piperidin-2-one can be represented as C₁₃H₁₇NO. The molecule's structure is crucial in determining its reactivity and biological activity. The presence of the dimethyl-substituted phenyl group and the piperidine ring provides a scaffold that can be modified to enhance or alter its properties, making it a versatile starting point for drug discovery and development.

In recent years, there has been a growing interest in the study of piperidinones due to their potential therapeutic applications. Research has shown that compounds like 1-(2,5-Dimethylphenyl)piperidin-2-one exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to the compound's ability to interact with various biological targets, such as enzymes, receptors, and ion channels.

One of the key areas of research involving 1-(2,5-Dimethylphenyl)piperidin-2-one is its potential as an anti-inflammatory agent. Inflammatory diseases are a significant health burden worldwide, affecting millions of people. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(2,5-Dimethylphenyl)piperidin-2-one has also shown potential as an analgesic agent. Pain management remains a critical challenge in healthcare, and there is a constant need for new and effective analgesics with fewer side effects. Research has indicated that this compound can modulate pain pathways by interacting with specific receptors in the nervous system, providing relief from both acute and chronic pain conditions.

The neuroprotective effects of 1-(2,5-Dimethylphenyl)piperidin-2-one have also been explored in several studies. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons. Compounds with neuroprotective properties can help slow down or prevent this neuronal loss. Preliminary findings suggest that 1-(2,5-Dimethylphenyl)piperidin-2-one can protect neurons from oxidative stress and other damaging factors, making it a potential therapeutic agent for neurodegenerative disorders.

The synthesis of 1-(2,5-Dimethylphenyl)piperidin-2-one involves several well-established chemical reactions. One common approach is the condensation of 2,5-dimethylbenzaldehyde with an appropriate amine followed by cyclization to form the piperidine ring. This synthetic route is efficient and scalable, making it suitable for large-scale production if needed for pharmaceutical development.

In addition to its therapeutic potential, 1-(2,5-Dimethylphenyl)piperidin-2-one has been studied for its use as a building block in organic synthesis. Its unique structure allows it to serve as a versatile intermediate for the preparation of more complex molecules with diverse biological activities. This makes it an important compound in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drugs.

The safety profile of 1-(2,5-Dimethylphenyl)piperidin-2-one is another important aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(2,5-Dimethylphenyl)piperidin-2-one (CAS No. 1225524-95-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases, pain management, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in healthcare.